molecular formula C14H13NO4 B8274330 1-(Benzyloxy)-2-methoxy-4-nitrobenzene

1-(Benzyloxy)-2-methoxy-4-nitrobenzene

Cat. No. B8274330
M. Wt: 259.26 g/mol
InChI Key: JPADGXLTMXDEDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Benzyloxy)-2-methoxy-4-nitrobenzene is a useful research compound. Its molecular formula is C14H13NO4 and its molecular weight is 259.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(Benzyloxy)-2-methoxy-4-nitrobenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(Benzyloxy)-2-methoxy-4-nitrobenzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(Benzyloxy)-2-methoxy-4-nitrobenzene

Molecular Formula

C14H13NO4

Molecular Weight

259.26 g/mol

IUPAC Name

2-methoxy-4-nitro-1-phenylmethoxybenzene

InChI

InChI=1S/C14H13NO4/c1-18-14-9-12(15(16)17)7-8-13(14)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3

InChI Key

JPADGXLTMXDEDV-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)[N+](=O)[O-])OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Nitroguaiacol potassium salt monohydrate (25 g, 111 mmol) and cesium carbonate (3.25 g, 10 mmol) were transferred into a 500 ml one-neck flask and dry dimethylformamide (200 ml) was added, benzyl bromide (21.4 g, 125 mmol) was added dropwise at room temperature under N2 atmosphere and the reaction mixture was stirred vigorously for about 3 hours. The solvent and the excess of benzylbromide were then removed under reduced pressure. Water (200 ml) and ethanol (100 ml) was added to the crude product and refluxed for 10–15 minutes. The yellowish crystalls were filtered from the cold mixture, washed with water and dried to give 29 g (100% yield) of the title compound.
Name
4-Nitroguaiacol potassium salt monohydrate
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
3.25 g
Type
catalyst
Reaction Step One
Quantity
21.4 g
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
reactant
Reaction Step Three
Yield
100%

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